Cas no 34964-65-3 (Ethanol, 2-[2-(2-propenyl)phenoxy]-)

• Product Name: Ethanol, 2-[2-(2-propenyl)phenoxy]-
• CAS No: 34964-65-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1467409
• Update Time: 2024-08-24

Ethanol, 2-[2-(2-propenyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-(2-propenyl)phenoxy]-
• Ethanol, 2-[2-(2-propen-1-yl)phenoxy]-

• Inchi： 1S/C11H14O2/c1-2-5-10-6-3-4-7-11(10)13-9-8-12/h2-4,6-7,12H,1,5,8-9H2
• InChI Key： GZDZIYYIMNJVOI-UHFFFAOYSA-N
• SMILES： C(O)COC1=CC=CC=C1CC=C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 282.8±20.0 °C(Predicted)
• PSA: 29.46
• pka: 14.26±0.10(Predicted)